
An In-Depth Technical Guide to L-Ascorbic Acid-
13C6

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: L-Ascorbic acid-13C6

CAS No.: 89924-69-6

Cat. No.: B3431276

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-Ascorbic acid-13C6 is a stable isotope-labeled form of L-ascorbic acid, commonly known as

Vitamin C. In this molecule, all six carbon atoms are replaced with the heavy isotope carbon-13

(¹³C). This isotopic enrichment makes it an invaluable tool in various scientific disciplines,

particularly in metabolic research, clinical diagnostics, and drug development. Its chemical

properties are virtually identical to its unlabeled counterpart, but its increased mass allows for

its distinction and quantification in complex biological matrices using mass spectrometry and

nuclear magnetic resonance spectroscopy.[1]

The primary applications of L-Ascorbic acid-13C6 include its use as an internal standard for

the accurate quantification of ascorbic acid in biological samples and as a tracer to investigate

the in vivo metabolism, distribution, and kinetics of Vitamin C.[1]
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L-Ascorbic acid-13C6 is a white to off-white crystalline powder. Its fundamental properties are

summarized in the table below.

Property Value Reference

Chemical Formula ¹³C₆H₈O₆

Molecular Weight 182.08 g/mol

Exact Mass 182.025 g/mol

Isotopic Purity ≥99 atom % ¹³C

Chemical Purity ≥99%

Melting Point 190-194 °C (decomposes)

CAS Number 1354064-87-1

InChI Key
CIWBSHSKHKDKBQ-

RQFYRPEFSA-N

Synthesis
While detailed, proprietary synthesis protocols for L-Ascorbic acid-13C6 are not publicly

available, the general principle involves utilizing a ¹³C-labeled precursor. A common starting

material for the synthesis of isotopically labeled ascorbic acid is uniformly labeled D-glucose

(D-glucose-¹³C₆). The synthesis would then proceed through modifications of established

industrial methods for L-ascorbic acid production, such as the Reichstein process. This process

typically involves the reduction of glucose to sorbitol, followed by bacterial fermentation to

sorbose, and a series of chemical reactions to convert sorbose into ascorbic acid. To produce

the fully labeled L-Ascorbic acid-13C6, all reagents and intermediates derived from the

glucose backbone must maintain their ¹³C labels throughout the synthetic route.

A general workflow for the synthesis is outlined below:

D-Glucose-¹³C₆ Sorbitol-¹³C₆Reduction L-Sorbose-¹³C₆Fermentation Diacetone-L-sorbose-¹³C₆Protection Diacetone-2-keto-L-gulonic acid-¹³C₆Oxidation L-Ascorbic acid-¹³C₆Hydrolysis & Lactonization
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General synthesis workflow for L-Ascorbic acid-13C6.

Experimental Protocols
Quantification of Ascorbic Acid using LC-MS/MS with L-
Ascorbic Acid-13C6 as an Internal Standard
L-Ascorbic acid-13C6 is widely used as an internal standard for the accurate quantification of

ascorbic acid in biological samples like plasma, serum, and tissue homogenates. The following

is a representative protocol.

4.1.1. Sample Preparation

To 100 µL of plasma or serum, add 400 µL of ice-cold extraction solution (e.g., methanol

containing 1 mM EDTA and 0.1% formic acid).

Add a known concentration of L-Ascorbic acid-13C6 (e.g., 50 ng/mL) to each sample as an

internal standard.

Vortex the samples for 1 minute to precipitate proteins.

Centrifuge at 13,000 x g for 10 minutes at 4°C.

Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

4.1.2. Liquid Chromatography Conditions
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Parameter Condition

Column
Reversed-phase C18 column (e.g., 2.1 x 100

mm, 1.8 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Gradient
0-1 min: 2% B; 1-3 min: 2-98% B; 3-4 min: 98%

B; 4-4.1 min: 98-2% B; 4.1-5 min: 2% B

Flow Rate 0.4 mL/min

Column Temperature 40°C

Injection Volume 5 µL

4.1.3. Mass Spectrometry Conditions

Parameter Condition

Ionization Mode
Electrospray Ionization (ESI), Negative Ion

Mode

Multiple Reaction Monitoring (MRM) Transitions

L-Ascorbic acid Q1: 175.0 m/z -> Q3: 115.0 m/z

L-Ascorbic acid-13C6 Q1: 181.0 m/z -> Q3: 119.0 m/z

Collision Energy
Optimized for the specific instrument (typically

10-15 eV)

Dwell Time 100 ms

4.1.4. Data Analysis

The concentration of L-ascorbic acid in the sample is determined by calculating the peak area

ratio of the analyte to the internal standard and comparing it to a standard curve prepared with

known concentrations of unlabeled L-ascorbic acid and a constant concentration of the L-
Ascorbic acid-13C6 internal standard.
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Workflow for quantitative analysis using L-Ascorbic acid-13C6.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b3431276/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-l-ascorbic-acid-13c6
https://www.benchchem.com/product/b3431276/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-l-ascorbic-acid-13c6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431276?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Tracing using ¹³C NMR Spectroscopy
L-Ascorbic acid-13C6 can be administered to cells or organisms to trace its metabolic fate.

¹³C NMR spectroscopy can then be used to identify and quantify the labeled metabolites.

4.2.1. In Vitro Cell Culture Experiment

Culture cells to the desired confluency.

Replace the standard medium with a medium containing a known concentration of L-
Ascorbic acid-13C6.

Incubate the cells for various time points.

Harvest the cells and perform a metabolite extraction (e.g., using a

methanol/chloroform/water extraction method).

Lyophilize the polar metabolite extracts.

Reconstitute the dried extracts in a deuterated solvent (e.g., D₂O) for NMR analysis.

4.2.2. ¹³C NMR Spectroscopy Parameters

Parameter Value

Spectrometer Frequency ≥ 125 MHz

Pulse Program Proton-decoupled ¹³C experiment (e.g., zgpg30)

Number of Scans
1024 - 4096 (depending on sample

concentration)

Relaxation Delay (d1) 2 seconds

Acquisition Time 1 - 2 seconds

Spectral Width 200 - 250 ppm

Temperature 298 K

4.2.3. Data Analysis
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The resulting ¹³C NMR spectra will show signals corresponding to the ¹³C atoms in L-Ascorbic
acid-13C6 and its downstream metabolites. The chemical shifts and coupling patterns of the

¹³C signals can be used to identify the labeled metabolites by comparison to spectral

databases and known standards. The relative intensities of the signals can provide information

on the relative abundance of each metabolite and the flux through different metabolic

pathways.

Metabolic Fate of L-Ascorbic Acid
L-Ascorbic acid is a crucial antioxidant and a cofactor for several enzymes. When L-Ascorbic
acid-13C6 is introduced into a biological system, it follows the same metabolic pathways as its

unlabeled counterpart. The major metabolic pathway involves its oxidation to dehydroascorbic

acid, which can then be recycled back to ascorbic acid or further metabolized.[2]
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Metabolic pathway of L-Ascorbic acid-13C6.

By tracing the ¹³C label, researchers can quantify the flux through these pathways and

understand how various physiological or pathological conditions affect Vitamin C metabolism.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3431276/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-l-ascorbic-acid-13c6
https://www.benchchem.com/product/b3431276/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-l-ascorbic-acid-13c6
https://www.benchchem.com/product/b3431276/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-l-ascorbic-acid-13c6
https://www.benchchem.com/product/b3431276/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-l-ascorbic-acid-13c6
https://www.liposhell.pl/images/pdf/4._Hacisevski_A._2009.pdf
https://www.benchchem.com/product/b3431276/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-l-ascorbic-acid-13c6
https://www.benchchem.com/product/b3431276/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-l-ascorbic-acid-13c6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431276?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
L-Ascorbic acid-13C6 is a powerful and versatile tool for researchers in the fields of nutrition,

biochemistry, and pharmaceutical sciences. Its use as an internal standard ensures the

accuracy and reliability of ascorbic acid quantification, while its application as a metabolic

tracer provides valuable insights into the complex dynamics of Vitamin C in biological systems.

This guide provides a foundational understanding and practical protocols to facilitate the

effective use of L-Ascorbic acid-13C6 in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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